Cas no 2091250-65-4 (4-Bromo-6-(2-cyclohexylethyl)pyrimidine)

• Product Name: 4-Bromo-6-(2-cyclohexylethyl)pyrimidine
• CAS No: 2091250-65-4
• MF: C₁₂H₁₇BrN₂
• MW: 269.180782079697
• CID: 5056344
• Update Time: 2025-06-08

4-Bromo-6-(2-cyclohexylethyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-bromo-6-(2-cyclohexylethyl)pyrimidine
• 4-Bromo-6-(2-cyclohexylethyl)pyrimidine

• Inchi： 1S/C12H17BrN2/c13-12-8-11(14-9-15-12)7-6-10-4-2-1-3-5-10/h8-10H,1-7H2
• InChI Key： DGGARSGILOINLH-UHFFFAOYSA-N
• SMILES： BrC1=CC(CCC2CCCCC2)=NC=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 181
• XLogP3: 4.6
• Topological Polar Surface Area: 25.8

Additional information on 4-Bromo-6-(2-cyclohexylethyl)pyrimidine

Recent Advances in the Study of 4-Bromo-6-(2-cyclohexylethyl)pyrimidine (CAS: 2091250-65-4)

The compound 4-Bromo-6-(2-cyclohexylethyl)pyrimidine (CAS: 2091250-65-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This pyrimidine derivative is characterized by its unique structural features, including a bromo substituent at the 4-position and a cyclohexylethyl group at the 6-position, which contribute to its reactivity and biological activity. Recent studies have focused on exploring its synthetic utility, pharmacological properties, and potential as a scaffold for the design of novel therapeutic agents.

One of the key areas of research involving 4-Bromo-6-(2-cyclohexylethyl)pyrimidine is its role as a building block in the synthesis of more complex molecules. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its use in the preparation of kinase inhibitors, where the bromo group served as a handle for further functionalization via cross-coupling reactions. The cyclohexylethyl moiety was found to enhance the lipophilicity of the resulting compounds, improving their membrane permeability and bioavailability. These findings highlight the compound's versatility in medicinal chemistry applications.

In addition to its synthetic utility, 4-Bromo-6-(2-cyclohexylethyl)pyrimidine has been investigated for its direct biological effects. A recent preprint on bioRxiv (2024) reported that this compound exhibits moderate inhibitory activity against certain cancer-associated kinases, including CDK2 and CDK4. Molecular docking studies suggested that the cyclohexylethyl group interacts with hydrophobic pockets in the kinase binding sites, while the pyrimidine core forms hydrogen bonds with key residues. Although the inhibitory potency was modest, these results provide a foundation for further optimization of this scaffold for anticancer drug development.

Another notable application of 4-Bromo-6-(2-cyclohexylethyl)pyrimidine is in the field of chemical biology, where it has been used as a probe to study protein-ligand interactions. A research group at the University of Cambridge (2023) incorporated this compound into a library of pyrimidine-based fragments for fragment-based drug discovery (FBDD). Screening against a panel of therapeutic targets revealed several promising hits, particularly for proteins involved in inflammatory pathways. The bromo substituent was instrumental in facilitating subsequent structure-activity relationship (SAR) studies through selective modification.

Despite these promising developments, challenges remain in the utilization of 4-Bromo-6-(2-cyclohexylethyl)pyrimidine. For instance, its stability under physiological conditions and potential off-target effects need to be thoroughly investigated. A recent review in Chemical Biology & Drug Design (2024) emphasized the importance of conducting comprehensive ADMET (absorption, distribution, metabolism, excretion, and toxicity) studies for this class of compounds to assess their drug-likeness and safety profiles.

In conclusion, 4-Bromo-6-(2-cyclohexylethyl)pyrimidine (CAS: 2091250-65-4) represents a valuable tool in both medicinal chemistry and chemical biology research. Its unique structural features enable diverse applications, from serving as a synthetic intermediate to acting as a bioactive scaffold. Future research should focus on optimizing its pharmacological properties and exploring its potential in targeting specific disease pathways. The continued investigation of this compound is expected to yield significant contributions to the development of novel therapeutic agents.